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Compound of Interest

Compound Name: 1,3-Diiodoacetone

Cat. No.: B132185

Essential Safety and Handling Guide for 1,3-
Diiodoacetone

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with 1,3-Diiodoacetone. Given the limited specific toxicological data for
this compound, a cautious approach is mandated, drawing parallels from structurally similar
hazardous materials like 1,3-dichloroacetone. The operational plans herein are designed to
minimize exposure and ensure a safe laboratory environment.

Hazard Assessment and Quantitative Data

While comprehensive toxicological data for 1,3-Diiodoacetone is not readily available, related
halogenated acetones are known to be highly hazardous. They can be fatal if swallowed,
inhaled, or absorbed through the skin and may cause severe burns to the skin and eyes[1][2]
[3]. As such, 1,3-Diiodoacetone should be handled as a substance with high acute toxicity.

Table 1: Physical and Chemical Properties of 1,3-Diiodoacetone
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Property Value

Synonyms 1,3-Diiodo-2-propanone, NSC 41123[4]
Molecular Formula CsHal20[4]

Molecular Weight 309.87 g/mol [4]

Appearance Neat (liquid or solid form)[4]

Not established. A conservative approach is

Occupational Exposure Limits (OELS) )
required.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent any direct contact with 1,3-
Diiodoacetone. The required level of protection is based on the task being performed.

Table 2: Required Personal Protective Equipment (PPE)
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Task Required PPE

- Full-face respirator with appropriate cartridges
for organic vapors and particulates or a
Powered Air-Purifying Respirator (PAPR). -
) ) o Chemical-resistant outer and inner gloves (e.g.,

Handling Solid Compound (e.g., weighing) o ) ]
nitrile). - Flame-resistant lab coat.[5] - Chemical
splash goggles and a face shield.[5][6] - Long
pants and closed-toe shoes.[5] - Chemical-

resistant apron.[7]

- All PPE listed for handling solids. - Work
Preparing Solutions & Reactions should be conducted exclusively within a

certified chemical fume hood.

] ] ] - Nitrile gloves. - Standard lab coat. - Chemical
Handling Dilute Solutions (<1%)
splash goggles.

- Level B or C protection, including a Self-
£ (Spill Cl ) Contained Breathing Apparatus (SCBA) may be
mergenc ill Cleanu
geneyt=p P required depending on the spill size.[8] -

Chemical-resistant boots and full-body suit.

Operational Plan: Step-by-Step Handling
Procedures

This section details the procedural workflow for safely handling 1,3-Diiodoacetone from receipt
to disposal.

3.1. Pre-Handling Preparations

» Designated Area: Designate a specific area within a certified chemical fume hood for all work
with 1,3-Diiodoacetone.

o Fume Hood Verification: Ensure the chemical fume hood is functioning correctly (check
airflow monitor).
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» Emergency Equipment: Confirm that a safety shower and eyewash station are accessible
and have been recently tested.[9]

o Spill Kit: Have a spill kit rated for hazardous solids/liquids readily available. The kit should
contain absorbent materials, waste bags, and decontamination solutions.

» Decontamination Solution: Prepare a fresh solution for decontaminating surfaces and
equipment (e.g., sodium thiosulfate solution to neutralize iodine-based compounds, followed
by a soap and water wash).

3.2. Handling and Experimental Protocol

o Don PPE: Before entering the designated area, put on all required PPE as specified in Table
2.

» Weighing:

o Perform all weighing operations within the fume hood.

o Use a tared container to minimize the transfer of the solid.

o Carefully close the primary container of 1,3-Diiodoacetone immediately after dispensing.
» Solution Preparation:

o Slowly add the weighed 1,3-Diiodoacetone to the solvent in a reaction vessel.

o Use a magnetic stirrer to aid dissolution and avoid splashing.
e Running Reactions:

o Keep the reaction vessel closed or under a condenser to prevent the release of vapors.

o Continuously monitor the reaction for any unexpected changes.

o Post-Experiment Decontamination:
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o Decontaminate all surfaces, glassware, and equipment that came into contact with 1,3-
Diiodoacetone using the prepared decontamination solution.

o Wipe down the interior of the fume hood.

o Remove PPE in the correct order to avoid cross-contamination and dispose of it as
hazardous waste.

o Wash hands and forearms thoroughly with soap and water.[10]
Disposal Plan
All waste generated from handling 1,3-Diiodoacetone is considered hazardous.
4.1. Waste Segregation and Collection

¢ Solid Waste: Collect unused 1,3-Diiodoacetone, contaminated spill cleanup materials, and
contaminated disposable labware (e.g., weigh boats, pipette tips) in a dedicated, sealed, and
clearly labeled hazardous waste container.

» Liquid Waste: Collect all reaction mixtures and waste solvents containing 1,3-Diiodoacetone
in a separate, sealed, and labeled hazardous liquid waste container. Do not mix with other
waste streams unless compatibility has been confirmed.

o Contaminated PPE: All disposable PPE (gloves, apron, lab coat) must be collected in a
designated hazardous waste bag.

4.2. Disposal Procedure

» Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "1,3-Diiodoacetone,” and the specific hazards (e.g., "Toxic," "Irritant™).

e Storage: Store waste containers in a designated satellite accumulation area.

» Final Disposal: Arrange for a licensed hazardous waste disposal company to collect and
dispose of the waste, typically via incineration.[10] Follow all local, state, and federal
regulations.[10]
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Emergency Procedures

Table 3: First Aid and Emergency Response

Exposure Type

Immediate Action

Skin Contact

Immediately remove all contaminated clothing.
[11] Vigorously wash the affected area with
soap and plenty of water for at least 15 minutes.

[12] Seek immediate medical attention.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids
open.[12][13] Remove contact lenses if present
and easy to do.[12] Seek immediate medical

attention.

Move the individual to fresh air immediately.[12]

If breathing is difficult, provide oxygen. If

Inhalation ) ) s
breathing has stopped, begin artificial
respiration. Seek immediate medical attention.
DO NOT induce vomiting.[13] Rinse mouth with
) water.[11] Never give anything by mouth to an
Ingestion

unconscious person.[3] Seek immediate medical

attention.

Small Spill (<100mg/mL)

Wearing appropriate PPE, cover the spill with an
inert absorbent material. Carefully sweep or
scoop up the material into a hazardous waste

container. Decontaminate the area.

Large Spill

Evacuate the immediate area. Alert laboratory
personnel and safety officers. If safe to do so,
prevent further spread. Await response from a

trained emergency team.

Workflow and Safety Diagram
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The following diagram illustrates the essential workflow for handling 1,3-Diiodoacetone,

emphasizing critical safety checkpoints.

Workflow for Safe Handling of 1,3-Diiodoacetone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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